Cas no 2171187-17-8 (3-{N-propyl-1-(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid)

• Product Name: 3-{N-propyl-1-(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid
• CAS No: 2171187-17-8
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6109139
• PubChem ID: 165534273
• Update Time: 2025-10-28

3-{N-propyl-1-(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{N-propyl-1-(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid
• 2171157-23-4
• 3-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]-N-propylformamido}propanoic acid
• 3-{N-propyl-1-[(1r,4r)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}propanoic acid
• EN300-1580624
• 2171187-17-8
• EN300-1580441
• 2171883-16-0
• EN300-1580506
• 3-{N-propyl-1-[(1s,4s)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}propanoic acid

• Inchi： 1S/C28H34N2O5/c1-2-16-30(17-15-26(31)32)27(33)19-11-13-20(14-12-19)29-28(34)35-18-25-23-9-5-3-7-21(23)22-8-4-6-10-24(22)25/h3-10,19-20,25H,2,11-18H2,1H3,(H,29,34)(H,31,32)
• InChI Key： DULDHLXOKQVBEO-UHFFFAOYSA-N
• SMILES： O=C(C1CCC(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CCC(=O)O)CCC

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-{N-propyl-1-(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid

3-{N-propyl-1-(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid (CAS No. 2171187-17-8)

3-{N-propyl-1-(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid (CAS No. 2171187-17-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its intricate structure, which includes a fluorenyl group, a cyclohexyl ring, and a propyl chain, all interconnected through amide and carboxylic acid functionalities. The unique combination of these structural elements endows the compound with a range of potential biological activities and applications.

The fluorenyl group, specifically the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) moiety, is a widely used protecting group in peptide synthesis. It is known for its stability under mild conditions and its ease of removal under basic conditions, making it an essential tool in the synthesis of complex peptides and proteins. The presence of this group in 3-{N-propyl-1-(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid suggests that the compound may be involved in peptide-related research or therapeutic applications.

The cyclohexyl ring is another key structural feature of this compound. Cyclohexane derivatives are known for their conformational flexibility and ability to adopt various stable conformations, which can influence the compound's biological activity. In this context, the cyclohexyl ring may play a crucial role in modulating the compound's interactions with biological targets, such as enzymes or receptors.

The propyl chain adds additional complexity to the molecule, potentially affecting its solubility, lipophilicity, and overall pharmacokinetic properties. These properties are critical in drug design, as they can significantly impact the compound's bioavailability and distribution within the body.

Recent research has highlighted the potential therapeutic applications of compounds with similar structures to 3-{N-propyl-1-(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid. For instance, studies have shown that compounds containing fluorenyl groups can exhibit potent anti-inflammatory and anti-cancer activities. One study published in the Journal of Medicinal Chemistry reported that a fluorenyl-containing derivative demonstrated significant inhibition of tumor growth in vitro and in vivo models of breast cancer.

In addition to its potential therapeutic applications, 3-{N-propyl-1-(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid may also be useful as an intermediate in the synthesis of more complex molecules. The presence of multiple functional groups provides numerous opportunities for further chemical modifications, allowing researchers to explore a wide range of derivatives with tailored properties.

The synthesis of 3-{N-propyl-1-(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid typically involves several steps, including the protection of amino groups with Fmoc moieties, followed by coupling reactions to form the desired amide bonds. The final step often involves deprotection to reveal the active carboxylic acid functionality. This synthetic route is well-documented in the literature and can be adapted to produce large quantities of the compound for both research and industrial purposes.

In terms of safety and handling, it is important to note that while 3-{N-propyl-1-(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid is not classified as a hazardous material or controlled substance, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) should be worn at all times, and any waste generated during synthesis or experimentation should be disposed of according to local regulations.

In conclusion, 3-{N-propyl-1-(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid (CAS No. 2171187-17-8) is a versatile and promising compound with potential applications in medicinal chemistry and pharmaceutical research. Its unique structure and functional groups make it an attractive candidate for further investigation into its biological activities and therapeutic potential. As research in this area continues to advance, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in the scientific community.